tert-butyl N-[exo-3-oxobicyclo[3.1.0]hexan-6-yl]carbamate

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: tert-butyl N-[(1R,5S)-3-oxo-6-bicyclo[3.1.0]hexanyl]carbamate
• InChI: InChI=1S/C11H17NO3/c1-11(2,3)15-10(14)12-9-7-4-6(13)5-8(7)9/h7-9H,4-5H2,1-3H3,(H,12,14)/t7-,8+,9?
• InChI Key: YZWIMFNIJSUNNF-JVHMLUBASA-N
• Isomeric SMILES: CC(C)(C)OC(=O)NC1[C@H]2[C@@H]1CC(=O)C2
• Canonical SMILES: CC(C)(C)OC(=O)NC1C2C1CC(=O)C2

Description

tert-Butyl N-[exo-3-oxobicyclo[3.1.0]hexan-6-yl]carbamate: is a chemical compound with a complex bicyclic structure

Preparation Methods

The synthesis of tert-butyl N-[exo-3-oxobicyclo[3.1.0]hexan-6-yl]carbamate involves several steps. One common method includes the reaction of a bicyclic ketone with tert-butyl carbamate under specific conditions. The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

tert-Butyl N-[exo-3-oxobicyclo[3.1.0]hexan-6-yl]carbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of different oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by others under suitable conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

tert-Butyl N-[exo-3-oxobicyclo[3.1.0]hexan-6-yl]carbamate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of tert-butyl N-[exo-3-oxobicyclo[3.1.0]hexan-6-yl]carbamate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

tert-Butyl N-[exo-3-oxobicyclo[3.1.0]hexan-6-yl]carbamate can be compared with other similar compounds, such as:

• tert-Butyl N-[exo-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
• tert-Butyl 6-Oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate

These compounds share similar bicyclic structures but differ in their functional groups and specific chemical properties.